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Compound of Interest

Compound Name: Rivanicline oxalate

Cat. No.: B1679400

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rivanicline oxalate is a potent and selective partial agonist for the o432 nicotinic acetylcholine
receptor (nNAChR), a key player in various neurological processes. Its ability to modulate
cholinergic signaling makes it a valuable tool for in vitro studies investigating
neurodegenerative diseases, cognitive function, and inflammatory pathways. This document
provides a detailed protocol for the proper dissolution of Rivanicline oxalate for use in cell
culture experiments, ensuring optimal compound stability and activity. Additionally, it
summarizes its biological activity and outlines the key signaling pathways it modulates.

Chemical Properties

Property Value Reference

RJR-2403 oxalate, (E)-
Synonyms o [1]
Metanicotine oxalate

CAS Number 220662-95-3 [1]
Molecular Formula C12H16N204 [1]
Molecular Weight 252.27 g/mol [1]
Appearance White to off-white solid [2]
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Biological Activity

Rivanicline is a subtype-selective partial agonist at neural nicotinic acetylcholine receptors, with
a primary affinity for the a432 subtype.[3] This interaction initiates a conformational change in
the receptor, opening an ion channel and allowing the influx of cations such as Na* and Ca?*
into the neuron.[4] This influx leads to an excitatory postsynaptic potential, neuronal activation,
and subsequent downstream signaling events.[4]

Quantitative Data

Parameter Value Target Reference
Ki 26 nM a4p2 nAChR [1][5]
ECso 16 pM a4p2 nAChR [5][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Rivanicline Oxalate
Stock Solution in DMSO

Materials:

Rivanicline oxalate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
Procedure:

o Calculation: Determine the mass of Rivanicline oxalate required to prepare the desired
volume of a 10 mM stock solution.

o Formula: Mass (mg) = 10 (mmol/L) * Volume (L) * 252.27 ( g/mol ) * 1000 (mg/qg)
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o Example for 1 mL: 20 mmol/L * 0.001 L * 252.27 g/mol * 1000 mg/g = 2.52 mg

o Weighing: Accurately weigh the calculated amount of Rivanicline oxalate in a sterile
microcentrifuge tube.

o Dissolution: Add the corresponding volume of sterile DMSO to the tube.

e Mixing: Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved,
resulting in a clear solution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C for up to one month or at -80°C for up to six months.[6]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

« 10 mM Rivanicline oxalate stock solution in DMSO

e Pre-warmed, sterile cell culture medium appropriate for your cell line
« Sterile tubes for dilution

Procedure:

o Determine Final Concentration: Decide on the final concentration(s) of Rivanicline oxalate
required for your experiment based on its ECso and the specific research question.

 Serial Dilution: It is highly recommended to perform serial dilutions of the 10 mM stock
solution in sterile cell culture medium to achieve the desired final concentrations.

e Maintain Low DMSO Concentration: Ensure the final concentration of DMSO in the cell
culture medium is not toxic to the cells. A final concentration of 0.1% or lower is generally
considered safe for most cell lines.[7]

o Example: To achieve a final concentration of 10 uM Rivanicline oxalate, add 1 pL of the
10 mM stock solution to 999 L of cell culture medium. This results in a final DMSO
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concentration of 0.1%.

o Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the Rivanicline oxalate. This is crucial to differentiate the
effects of the compound from any potential effects of the solvent.

o Application to Cells: Gently mix the final working solution and immediately add it to your cell
cultures.

Important Considerations:

» Solubility: If precipitation is observed upon dilution in aqueous media, it may be necessary to
prepare a more dilute intermediate stock solution in DMSO before the final dilution in the
culture medium.

» Stability: It is best practice to prepare fresh working solutions for each experiment from the
frozen stock.[6] The stability of Rivanicline oxalate in cell culture media over extended
periods has not been extensively documented.

e Cell Line Specificity: The optimal working concentration and tolerance to DMSO can vary
between different cell lines. It is advisable to perform a dose-response curve and a DMSO
toxicity test for your specific cell line.

Visualization of Signaling Pathways
Rivanicline Oxalate Experimental Workflow
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Caption: Workflow for preparing and using Rivanicline oxalate in cell culture.

a4B2 Nicotinic Acetylcholine Receptor Signaling
Pathway
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Caption: Simplified signaling cascade initiated by Rivanicline oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

